Cas no 113772-14-8 (Methyl 2-aminoindole-3-carboxylate)

Methyl 2-aminoindole-3-carboxylate Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 2-amino-, methyl ester
• Methyl 2-aminoindole-3-carboxylate See E898525
• 1H-Indole-3-carboxylicacid,2-amino-,methylester(9CI)
• Methyl 2-aminoindole
• Methyl 2-aminoindole-3-carboxylate
• Methyl 2-aminoindole-3-carboxylate See E898525
• 2-AMino-indole-3-Methylcarboxylate
• Methyl 2-aMino-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 2-aMino-, Methyl ester
• DTXSID40569227
• FT-0671461
• 113772-14-8
• 1h-indole-3-carboxylic acid,2-amino-,methyl ester
• XPOFELVXMSSKQL-UHFFFAOYSA-N
• AKOS006272698
• J-003021
• CS-0301877
• E88045
• EN300-2689011
• Methyl2-amino-1H-indole-3-carboxylate
• Methyl 2-aminoindole-3-carboxylateSee E898525
• SCHEMBL1807094
• Methyl 2-amino-1H-indole-3-carboxylate
• METHYL 2-AMINOINDOLE-3-CARBOXYLATE
• DB-060541
• +Expand

• MDL： MFCD00126368
• InChIKey： XPOFELVXMSSKQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O2/c1-14-10(13)8-6-4-2-3-5-7(6)12-9(8)11/h2-5,12H,11H2,1H3
• SMILES： COC(C1=C(N)NC2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 190.0743
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.074227566g/mol
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.11
• Refractive Index: 1.694
• Boiling Point: 393.4°C at 760 mmHg
• Flash Point: 191.7°C
• Density: 1.339